1-(4-Amino-6-(methylthio)-1,3,5-triazin-2-yl)ethanol

• Molecular Formula: C6H10N4OS
• Molecular Weight: 186.24 g/mol
• IUPAC Name: 1-(4-amino-6-methylsulfanyl-1,3,5-triazin-2-yl)ethanol
• InChI: InChI=1S/C6H10N4OS/c1-3(11)4-8-5(7)10-6(9-4)12-2/h3,11H,1-2H3,(H2,7,8,9,10)
• InChI Key: WXWFPQXHEKFXJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NC(=N1)SC)N)O

Description

1-(4-Amino-6-(methylthio)-1,3,5-triazin-2-yl)ethanol is a useful research compound. Its molecular formula is C6H10N4OS and its molecular weight is 186.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere 2-hydroxypropanimidamide hydrochloride (4.97 g) was suspended in dry N,N-dimethylformamide (25 mL) and sodium hydride (1.66 g, 60 wt % in mineral oil) was added in one portion. When gas evolution ceased the white suspension was heated to 65° C. After 1 h dimethyl cyanocarbonimidodithioate (6.24 g) was added and the mixture was stirred at 65° C. for 18 hours. The reaction mixture was concentrated and triturated with water (200 mL). The resulting precipitate was filtered off, washed with water and the aqueous layer was extracted with 5% methanol in dichloromethane (3×100 mL). The combined organic extracts were dried (sodium sulfate) and concentrated before being purified by flash chromatography eluting with 10% methanol in dichloromethane to give the title compound (300 mg) as a yellow oil that solidified on standing.